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Compound of Interest

3,5-Dibromo-4-
Compound Name:
methoxybenzaldehyde

Cat. No.: B172391

CAS Number: 108940-96-1

This document serves as an in-depth technical resource for researchers, scientists, and drug
development professionals interested in 3,5-Dibromo-4-methoxybenzaldehyde. It covers the
compound's physicochemical properties, synthesis, spectroscopic analysis, key reactions, and
biological activities, with a focus on its application as a versatile chemical intermediate.

Physicochemical and Safety Data

3,5-Dibromo-4-methoxybenzaldehyde is a halogenated aromatic aldehyde. The bromine and
methoxy substituents significantly influence the electronic nature and reactivity of the
benzaldehyde core, making it a valuable building block in organic synthesis.

Table 1: Physicochemical Properties of 3,5-Dibromo-4-methoxybenzaldehyde
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Property Value Reference(s)
CAS Number 108940-96-1 [1][2]
Molecular Formula CsHseBr20:2 [1][2]
Molecular Weight 293.94 g/mol [11[2]
Melting Point 90-91 °C [2]
Boiling Point 332°C [1][2]
Flash Point 90 °C [1]
3,5-dibromo-4-
IUPAC Name [2]
methoxybenzaldehyde
COC1=C(C=C(C=C1Br)C=0)B
SMILES [1]
r
Table 2: GHS Hazard and Precautionary Statements
Classification Code Statement Reference(s)
May be corrosive to
Hazard Statements H290 [1]
metals.
H302 Harmful if swallowed. [1]
Causes severe skin
H314 burns and eye [1]
damage.
Wear protective
_ gloves/protective
Precautionary ]
P280 clothing/eye [1]
Statements ]
protection/face
protection.
IF SWALLOWED:
P301+P330+P331 Rinse mouth. Do NOT  [1]
induce vomiting.
© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.biosynth.com/p/IEA94096/108940-96-1-35-dibromo-4-methoxybenzaldehyde
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah987f195c
https://www.biosynth.com/p/IEA94096/108940-96-1-35-dibromo-4-methoxybenzaldehyde
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah987f195c
https://www.biosynth.com/p/IEA94096/108940-96-1-35-dibromo-4-methoxybenzaldehyde
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah987f195c
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah987f195c
https://www.biosynth.com/p/IEA94096/108940-96-1-35-dibromo-4-methoxybenzaldehyde
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah987f195c
https://www.biosynth.com/p/IEA94096/108940-96-1-35-dibromo-4-methoxybenzaldehyde
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah987f195c
https://www.biosynth.com/p/IEA94096/108940-96-1-35-dibromo-4-methoxybenzaldehyde
https://www.biosynth.com/p/IEA94096/108940-96-1-35-dibromo-4-methoxybenzaldehyde
https://www.biosynth.com/p/IEA94096/108940-96-1-35-dibromo-4-methoxybenzaldehyde
https://www.biosynth.com/p/IEA94096/108940-96-1-35-dibromo-4-methoxybenzaldehyde
https://www.biosynth.com/p/IEA94096/108940-96-1-35-dibromo-4-methoxybenzaldehyde
https://www.biosynth.com/p/IEA94096/108940-96-1-35-dibromo-4-methoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Note: Safety information should always be confirmed by consulting a current Safety Data Sheet
(SDS) before handling the chemical.

Synthesis and Experimental Protocols

While a specific published protocol for 3,5-Dibromo-4-methoxybenzaldehyde is not readily
available, a reliable two-step synthetic route can be proposed based on established chemical
transformations: the bromination of a phenolic precursor followed by methylation.

Methylating Agent
(e.g., (CHs)2S0a4), Base
1 Step 2:

[ 3,5-Dibromo-4- Methylation 3,5-Dibromo-4-
Step 1: hydroxybenzaldehyde methoxybenzaldehyde

Bromination
Brz, Solvent
(e.g. Dzichloroethane) 777777777777 4-Hydroxybenzaldehyde

Wittig Reaction

C=C bond
Phosphonium YIida formation
(PhsP=CHR) )

>@Ikene Produca Crriphenylphosphine]
oxide

| C=C bond

3,5-Dibromo-4- formation
methoxybenzaldehyde
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Hypothesized Antibacterial Mechanism

3,5-Dibromo-4-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 3,5-Dibromo-4-methoxybenzaldehyde | 108940-96-1 | IEA94096 [biosynth.com]
¢ 2. 3,5-Dibromo-4-methoxybenzaldehyde | 108940-96-1 [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b172391?utm_src=pdf-body-img
https://www.benchchem.com/product/b172391?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/IEA94096/108940-96-1-35-dibromo-4-methoxybenzaldehyde
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah987f195c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [A Technical Guide to 3,5-Dibromo-4-
methoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172391#3-5-dibromo-4-methoxybenzaldehyde-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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